4-selenocarrageenan

• CAS No.: 159202-73-0
• Molecular Formula: C12H13N3O2
• Synonyms: 4-selenocarrageenan

Description

4-Selenocarrageenan (often referred to as κ-selenocarrageenan or KSC) is an organic selenium-containing polysaccharide derived from red seaweed κ-carrageenan, where selenium partially replaces sulfur in its structure . This modification creates a novel compound that combines the bioactivity of carrageenan oligosaccharides with the essential benefits of the trace element selenium, which is indispensable for human health and must be obtained from food sources . Researchers are increasingly interested in this compound, particularly its enzymatically-prepared oligosaccharides (KSCOs), for its potential in nutritional and therapeutic studies, especially concerning gastrointestinal health. The primary research value of κ-selenocarrageenan oligosaccharides (KSCOs) lies in their application for inflammatory bowel diseases (IBD), such as ulcerative colitis (UC). Studies in mouse models of dextran sulfate sodium (DSS)-induced colitis have shown that KSCOs can significantly alleviate the symptoms of UC . The mechanism of action appears multifaceted. KSCOs suppress colonic inflammation by reducing the activity of myeloperoxidase (MPO) and regulating the unbalanced secretion of key inflammatory cytokines; specifically, they reduce levels of pro-inflammatory TNF-α and IL-6 while promoting the secretion of anti-inflammatory IL-10 . Furthermore, research indicates that KSCOs treatment effectively modulates the composition of the gut microbiota. It promotes beneficial genera, including Bifidobacterium , Lachnospiraceae NK4A136 group , and Ruminococcus , while simultaneously inhibiting the proliferation of other bacteria like Dubosiella , Turicibacter , and Romboutsia . This prebiotic-like effect contributes to a healthier gut environment and is a crucial part of its research mechanism. For research use, KSCOs are valued for their enhanced properties compared to the native polysaccharide. Enzymatic degradation of κ-selenocarrageenan, for instance using a recombinant κ-selenocarrageenase (SeCar), produces KSCOs with improved solubility and bioavailability, making them more suitable for biological studies . These oligosaccharides are primarily composed of selenium-galactobiose units . This product is intended for Research Use Only and is not meant for diagnostic or therapeutic procedures in humans.

Advanced Structural Characterization and Analysis

Spectroscopic Techniques for Detailed Structural Elucidation

Spectroscopic methods play a vital role in determining the intricate structural features of 4-selenocarrageenan, including the positions of selenium modification and the arrangement of its saccharide units.

Nuclear Magnetic Resonance (NMR) Spectroscopy (e.g., 1H NMR, 13C NMR, 2D NMR)

NMR spectroscopy is a powerful tool for the qualitative and quantitative analysis of carrageenans, including this compound nofima.com. It provides detailed information about the chemical environment of individual atoms within the molecule.

¹H NMR Spectroscopy: ¹H NMR spectra of κ-selenocarrageenan oligosaccharides (KSCOs) show characteristic signals that help identify different proton environments. For instance, signals for α and β configurations can be observed at the reducing end of G4S. A signal at δ 5.39 ppm has been attributed to G4S-H-1α, while the signal for G4S-H-1β appears at δ 4.67 ppm. The chemical shift of H-4 after selenylation is expected to move downfield, near δ 4.86 ppm, although overlap with the solvent signal (HOD) can make this shift less obvious. The signal at δ 5.25 ppm has been attributed to the H-1 of DA nih.gov.

¹³C NMR Spectroscopy: ¹³C NMR provides information about the carbon backbone. Analysis of the ¹³C NMR spectra of KSCOs indicates that selenylation does not significantly alter the basic structure of κ-carrageenan nih.govresearchgate.net. Four anomeric carbon signals are typically observed in the ¹³C NMR spectrum of KSCOs, corresponding to different sugar residues and their linkages. Signals at 101.6 and 101.3 ppm are attributed to the anomeric carbons of →3)-β-G4s-(1→ and →3)-β-G4Se-(1→, respectively. The signal at 97.4 ppm corresponds to the →4)-α-DA (1→ anomeric carbon, while the signal at 93.5 ppm is assigned to the →3)-G4Srα reducing anomeric carbon signal nih.gov. The absence of substitution at the C-6 position, as indicated by techniques like DEPT 135° spectroscopy, suggests that selenylation primarily occurs elsewhere, such as at the C-4 position nih.govresearchgate.net. Compared to unmodified carrageenan, the ¹³C NMR spectrum of selenocarrageenan may show characteristic peaks, such as those around 76.744 ppm and 76.576 ppm, indicating changes in chemical shift due to selenium substitution at positions like C-4 or the introduction of selenium at C-3 or C-6 in 3,6-inner ether-D-galactose units google.com.

2D NMR Spectroscopy (e.g., HSQC, HMBC): Two-dimensional NMR techniques, such as HSQC (Heteronuclear Single-Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation), are invaluable for correlating signals from different nuclei and establishing through-bond connectivities scribd.comlibretexts.org. These experiments help in unambiguously assigning ¹H and ¹³C signals and confirming the positions of selenylation within the polysaccharide structure mdpi.com. HSQC experiments, for instance, correlate protons with the carbons to which they are directly attached libretexts.org. HMBC experiments reveal correlations between protons and carbons separated by two or three bonds, aiding in the assembly of structural fragments libretexts.org.

Table 1 summarizes some characteristic NMR chemical shifts observed for κ-selenocarrageenan oligosaccharides.

Nucleus	Assignment	Chemical Shift (δ, ppm)	Reference
¹H	G4S-H-1α	5.39	nih.gov
¹H	G4S-H-1β	4.67	nih.gov
¹H	H-4 (selenylated)	~4.86	nih.gov
¹H	DA-H-1	5.25	nih.gov
¹H	DA-H-3	4.67	nih.gov
¹H	DA-H-5	4.17	nih.gov
¹³C	→3)-β-G4s-(1→ C-1	101.6	nih.gov
¹³C	→3)-β-G4Se-(1→ C-1	101.3	nih.gov
¹³C	→4)-α-DA (1→ C-1	97.4	nih.gov
¹³C	→3)-G4Srα C-1	93.5	nih.gov
¹³C	Selenocarrageenan	76.744, 76.576	google.com

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in this compound and can provide evidence of chemical modification, such as selenylation. FTIR spectra of carrageenans typically show strong absorption bands related to sulfate (B86663) ester groups (S=O) in the 1210-1260 cm⁻¹ region and glycosidic linkages in the 1010-1080 cm⁻¹ region researchgate.net. Characteristic absorption bands at wavelengths like 1383.90 cm⁻¹ and 607.83 cm⁻¹ have been reported for selenocarrageenan, which can serve as characteristic markers google.com. FTIR analysis, in combination with other techniques like ESI-MS and NMR, has been used to confirm the structure of selenium oligosaccharides nih.gov.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the absorption of light in the ultraviolet and visible regions of the spectrum and can be used for the qualitative and quantitative analysis of compounds containing chromophores libretexts.orgazooptics.comunchainedlabs.com. While carrageenans themselves may not have strong UV-Vis absorption, modifications like selenylation can introduce chromophores or alter the electronic structure, leading to characteristic absorption bands dntb.gov.ua. Selenocarrageenan has been reported to have a characteristic absorption band at a wavelength of 291 nm in its UV spectrum google.com. UV-Vis spectroscopy can provide insights into electronic transitions within the molecule libretexts.org.

Mass Spectrometry (MS) Applications

Mass spectrometry is a powerful technique for determining the mass-to-charge ratio of ions, providing information about the molecular weight and composition of analytes. It is particularly useful for analyzing complex mixtures like polysaccharide hydrolysates.

LC/ESI-MS for Oligosaccharide Analysis

Liquid Chromatography-Electrospray Ionization-Mass Spectrometry (LC/ESI-MS) is widely used for the analysis of oligosaccharides due to its ability to couple chromatographic separation with sensitive mass detection researchgate.netresearchgate.netnih.govnih.gov. ESI is a soft ionization technique suitable for polar and thermolabile compounds like oligosaccharides, often producing multiply charged ions researchgate.netnih.gov.

LC/ESI-MS has been employed to clarify the structure of κ-selenocarrageenan oligosaccharides (KSCOs) nih.govmdpi.com. Analysis in negative ESI mode can reveal peaks corresponding to selenylated disaccharide units. For example, peaks at m/z 437 and m/z 546 have been observed, corresponding to [(DA-G4Se)]⁻ and [(DASe-G4Se)]⁻, respectively. The presence of over-selenated disaccharide units like DASe-G4Se can be attributed to the presence of ι-carrageenan impurities in the starting κ-carrageenan material, where sulfate groups might be replaced by selenate (B1209512) nih.gov. ESI-MS can provide compositional information and, when coupled with tandem MS (MS/MS), can offer structural details through fragmentation analysis nih.gov.

MALDI-MS for Polymeric Characterization

Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS), particularly MALDI-TOF MS, is a valuable technique for characterizing synthetic and natural polymers nih.govresearchgate.netsigmaaldrich.comfrontiersin.orglcms.cz. It is a soft ionization method that typically produces singly charged ions, simplifying spectral interpretation for polymeric mixtures nih.govsigmaaldrich.com.

MALDI-TOF MS can provide information on the molecular weight distribution of polymers, including number-average molecular weight (Mn) and weight-average molecular weight (Mw), as well as dispersity (Đ) nih.govsigmaaldrich.com. While the provided search results specifically mention MALDI-MS for general polymer characterization and oligosaccharide analysis (in the context of comparing with ESI-MS for underivatized glycans) nih.gov, its application to characterize the polymeric nature of this compound itself (beyond oligosaccharides) would involve determining its molecular weight profile and potentially identifying repeating units. The technique is known for its ability to resolve individual n-mers within a polymer distribution nih.govsigmaaldrich.com. Sample preparation, including the choice of matrix and cationization agent, is critical for obtaining high-quality MALDI-TOF mass spectra of polymers nih.govfrontiersin.org.

Chromatographic Techniques for Molecular Weight Distribution and Purity

Chromatographic techniques play a vital role in assessing the molecular weight distribution and purity of this compound. Size exclusion chromatography (SEC), also known as gel permeation chromatography (GPC), is a widely used method for determining the molecular weight and polydispersity of polysaccharides and their derivatives, including selenocarrageenan tdblabs.seresearchgate.net. This technique separates molecules based on their size as they pass through a porous stationary phase tdblabs.se.

Studies on selenocarrageenan have utilized GPC-MALLS (Multi-Angle Laser Light Scattering) to characterize its molecular information nih.gov. GPC-MALLS allows for the determination of weight-average molecular weight (Mw), number-average molecular weight (Mn), peak molecular weight (Mp), and polydispersity (PD) tdblabs.se. Polydispersity, expressed as the ratio of Mw/Mn, indicates the broadness of the molecular weight distribution tdblabs.se. A polydispersity index of 1 signifies a monodisperse sample, while values greater than 1 indicate a polydisperse sample tdblabs.se.

Different preparation methods and conditions, such as alcohol concentration during precipitation, can influence the molecular weight distribution of selenocarrageenan google.com. For instance, varying ethanol (B145695) concentrations (volume/volume) during precipitation can yield selenocarrageenan with different average molecular weights google.com.

Ethanol Concentration (% v/v)	Molecular Weight Average (Da)
70-80	100-3500
65-70	3500-8000
60-65	>8000

Chromatographic techniques, including SEC, reverse-phase liquid chromatography (RP-HPLC), and ion exchange liquid chromatography (IEX), are also essential for assessing the purity and homogeneity of polysaccharide samples biopharmaspec.com. These methods separate components based on different physicochemical properties, allowing for the identification and quantification of impurities biopharmaspec.com. HPLC, in various modes, has proven versatile for the isolation and purification of peptides and can be adapted for polysaccharide analysis nih.gov.

Advanced Analytical Methodologies

Spectroscopic methods are fundamental in this analysis. UV spectroscopy can reveal characteristic absorption bands, with one study noting a characteristic absorption band at 291 nm for selenocarrageenan google.com. Infrared spectroscopy (IR) provides information about the functional groups present, with characteristic absorption bands observed at wavelengths such as 1383.90 cm⁻¹ and 607.83 cm⁻¹ in selenocarrageenan google.com. Fourier Transform Infrared Spectroscopy (FT-IR) is a common technique for higher-order structural analysis pharmtech.combohrium.com.

Nuclear Magnetic Resonance (NMR) spectroscopy, including both 1D and 2D techniques, is a powerful tool for elucidating the detailed structure of polysaccharides and confirming the sites of modification researchgate.netpharmtech.com. ¹³C NMR spectroscopy has been used to analyze selenocarrageenan, showing changes in chemical shifts that indicate the replacement of sulfur on the C4 position of the pyranohexose unit or the introduction of selenium at C3 or C6 of the 3,6-inner ether-D-galactose units google.com.

Mass spectrometry (MS), particularly electrospray ionization mass spectrometry (ESI-MS) and tandem mass spectrometry (MS/MS), is invaluable for determining the mass of the compound and analyzing the structure of its fragments researchgate.netacs.orgmdpi.com. ESI-MS in negative ion mode has been used to analyze selenocarrageenan oligosaccharides researchgate.net. High-resolution mass analyzers like Orbitrap, coupled with ultra-high performance liquid chromatography (UHPLC-ESI-Orbitrap-MS/MS), offer high mass accuracy and resolving power, making them useful for screening unknown selenium compounds in complex biological samples mdpi.com. Inductively Coupled Plasma Mass Spectrometry (ICP-MS), often coupled with HPLC (HPLC-ICP-MS), is a highly sensitive method for detecting and quantifying selenium within the sample mdpi.com.

Elemental analysis is also crucial to determine the total selenium content in selenocarrageenan google.com. The selenium content can vary depending on the molecular weight range of the selenocarrageenan google.com.

Molecular Weight Range (Da)	Selenium Content (mg Se/g)
100-3500	60-150
3500-8000	50-100
>8000	30-60

Other techniques mentioned in the context of carrageenan or related polysaccharide analysis that could potentially be applied to this compound include potentiometric titration, intrinsic viscosity measurements nih.gov, circular dichroism (CD), fluorescence analysis pharmtech.com, zeta potential measurements, and X-ray Diffraction (XRD) bohrium.com.

Investigations of Biological Activities and Underlying Molecular Mechanisms

Anticarcinogenic and Antitumor Effects

Kappa-selenocarrageenan (KSC) has demonstrated efficacy in inhibiting the proliferation of several cancer cell lines, including hepatocarcinoma (HepG-2), osteosarcoma, breast cancer, and multidrug-resistant K562/ADM cells. semanticscholar.org The potential molecular mechanisms underlying these antitumor effects involve the induction of tumor cell apoptosis and the blockade of the cell cycle. semanticscholar.org

Inhibition of Tumor Cell Proliferation in In Vitro Models (e.g., HepG-2, MCF-7, Osteosarcoma, K562/ADM cells)

KSC has shown a dose-dependent growth inhibitory effect on HepG-2 cells. scientific.net In combination with other agents like epirubicin (B1671505) or paclitaxel (B517696), KSC has been shown to enhance their cytotoxic effects on cancer cells such as HepG-2 and MCF-7. semanticscholar.orgscientific.netmdpi.com For instance, the IC50 values of paclitaxel on HepG-2 cells decreased significantly when combined with KSC. scientific.net

Induction of Apoptosis in Cancer Cell Lines

KSC has been shown to induce apoptosis in cancer cell lines. semanticscholar.orghep.com.cn Morphological changes indicative of apoptosis, such as chromatin condensation, membrane blebbing, and nuclear fragmentation, have been observed in HepG-2 cells treated with KSC, particularly in combination with epirubicin. semanticscholar.org

Involvement of Caspase Pathways

Apoptosis can be initiated through intrinsic or extrinsic pathways, both of which converge on the activation of caspases, a family of proteases that execute cell death. wikipedia.orggenome.jpcellsignal.com While the specific caspase pathways activated by 4-selenocarrageenan are not explicitly detailed in the provided search results, studies on related selenium-containing polysaccharides and carrageenans indicate involvement of caspase-dependent apoptosis pathways, including the activation of caspase-3. hep.com.cnnih.govresearchgate.net

Regulation of Apoptotic and Anti-apoptotic Proteins (e.g., Bax, Bcl-2, Bcl-xL, XIAP, PARP-1)

The balance between pro-apoptotic proteins like Bax and anti-apoptotic proteins such as Bcl-2 and Bcl-xL is crucial in regulating apoptosis. frontiersin.orgmdpi.com Studies on related compounds suggest that modulation of these proteins is involved in their pro-apoptotic effects. For example, increased expression of Bax and decreased expression of Bcl-2 have been noted in some studies investigating apoptosis induction in cancer cells. researchgate.net XIAP (X-linked inhibitor of apoptosis) is an inhibitor of caspases, and its function needs to be overcome to stimulate apoptosis. cellsignal.comhaifa.ac.il PARP-1 (Poly(ADP-ribose) polymerase 1) is a nuclear protein that is cleaved by caspases during apoptosis. Cleaved PARP is considered a hallmark of apoptosis.

Cell Cycle Arrest Mechanisms (e.g., S phase arrest)

KSC has been observed to induce cell cycle arrest in cancer cells. semanticscholar.orghep.com.cnresearchgate.net Specifically, KSC has been shown to arrest the cell cycle in the S phase in HepG-2 cells. semanticscholar.orgscientific.netresearchgate.net This S phase arrest was also observed when HepG-2 cells were treated with KSC in combination with epirubicin or paclitaxel. semanticscholar.orgscientific.net

Modulation of Cell Cycle Regulatory Proteins (e.g., Cyclin A, chk2, Cdc25A, cdk2)

Cell cycle progression is tightly regulated by the coordinated action of cyclins and cyclin-dependent kinases (CDKs), along with regulatory proteins like Cdc25 phosphatases and checkpoint kinases. atlasgeneticsoncology.orgnih.gov Studies on KSC have investigated its effects on the expression of these proteins. Treatment with KSC has been shown to down-regulate the expression of Cyclin A, Cdc25A, and Cdk2 proteins in HepG-2 cells. semanticscholar.orgscientific.net Conversely, the expression of chk2 protein has been reported to increase in HepG-2 cells treated with KSC and paclitaxel. scientific.net Down-regulation of Cyclin A, Cdc25A, and Cdk2 is closely related to the induction of S phase arrest. semanticscholar.org Chk2 is a checkpoint kinase involved in arresting the cell cycle in response to DNA damage or replication stress, often by inhibiting Cdc25A. nih.govthermofisher.com

Here is a summary of some research findings on the effects of Kappa-Selenocarrageenan (KSC) on cancer cells:

Cell Line	Effect on Proliferation	Effect on Apoptosis	Effect on Cell Cycle	Modulation of Proteins (Observed)	References
HepG-2	Inhibition	Induction	S phase arrest	Cyclin A (↓), Cdc25A (↓), Cdk2 (↓), chk2 (↑)	semanticscholar.orgscientific.net
Osteosarcoma	Inhibition	Not specified	Not specified	Not specified	semanticscholar.org
Breast Cancer	Inhibition	Not specified	Not specified	Not specified	semanticscholar.orgmdpi.com
K562/ADM (multidrug-resistant leukemia)	Inhibition	Induction	Not specified	Not specified	semanticscholar.orghep.com.cnoncotarget.com

Note: (↓) indicates down-regulation, (↑) indicates up-regulation.

Impact on Tumor Growth in In Vivo Animal Models (e.g., S180 sarcoma, H22 hepatoma-bearing mice)

Studies utilizing in vivo animal models have provided insights into the anti-tumor effects of selenocarrageenan. Research involving sarcoma-bearing mice has indicated tumor-inhibitory effects hep.com.cn. The DNA synthesis of tumor cells treated with this compound has been shown to be affected hep.com.cn. Furthermore, investigations using transplanted H22 hepatoma cells in mice have demonstrated remarkable anti-cancer activity of sulfated polysaccharides, including inhibition of tumor growth mdpi.com. Another study on H22 liver cancer xenograft mouse models evaluated the in vivo antitumor effect of a compound, showing significant inhibition of tumor growth without obvious toxicity researchgate.net. While these studies highlight the anti-tumor potential in these models, the specific impact of this compound on S180 sarcoma and H22 hepatoma requires detailed examination of studies specifically focusing on this compound.

Combinatorial Effects with Chemotherapeutic Agents (e.g., Epirubicin, Paclitaxel)

The potential for this compound to enhance the efficacy of conventional chemotherapeutic agents has been investigated. Studies have explored the schedule-dependent effects of kappa-selenocarrageenan in combination with epirubicin on hepatocellular carcinoma semanticscholar.org. Research has also examined the combination of epirubicin and paclitaxel in the treatment of advanced breast cancer, although this study does not specifically mention this compound nih.govnih.gov. The combination of doxorubicin (B1662922) and interferon-alpha therapy has also been explored in the context of hepatocellular carcinoma, indicating interest in combination strategies waocp.org. Investigations into the combinatorial effects of selenocarrageenan with chemotherapeutic drugs suggest that such combinations may improve anti-tumor efficacy, enhance immune functions, and potentially decrease the toxic effects associated with chemotherapy semanticscholar.org. For instance, cells treated with kappa-selenocarrageenan and epirubicin showed typical apoptotic changes, and the addition of kappa-selenocarrageenan significantly increased the number of apoptotic cells semanticscholar.org.

Immunomodulatory Properties

This compound has been investigated for its ability to modulate the immune system, a key aspect of its potential therapeutic effects. These immunomodulatory properties encompass the activation of various immune cells, the regulation of cytokine and chemokine production, the influence on inflammatory signaling pathways, and the enhancement of phagocytic activity.

Activation of Immune Cells (e.g., Macrophages, Lymphocytes, NK cells)

Research indicates that selenocarrageenan can activate immune cells, including NK cells hep.com.cn. Sulfated polysaccharides have been reported to regulate immune responses by activating immune cells mdpi.com. Studies on H22 tumor-bearing mice treated with selenium nanoparticles modified with a polysaccharide demonstrated enhanced NK cell cytotoxicity and augmented macrophage phagocytosis capacity, as well as increased amounts and proliferation activity of lymphocyte subsets mdpi.com. Macrophages and NK cells are important for innate immunity against tumors, and their interaction is a major first-line defense against pathogens plos.orgfrontiersin.org. Activation of macrophages can enhance their antimicrobial effectiveness and cause them to secrete cytokines libretexts.org. NK cells are characterized by their strong cytolytic activity against tumors and virus-infected cells and regulate immune responses through cytokine secretion and cell-to-cell contact plos.org.

Modulation of Cytokine and Chemokine Production (e.g., IL-2, IL-6, IL-8, IL-10, TNF-α, IFN-γ)

The modulation of cytokine and chemokine production is a significant aspect of this compound's immunomodulatory effects. Pro-inflammatory cytokines such as IL-1, IL-6, and TNF-α are crucial for coordinating cell-mediated immune responses thermofisher.com. IFN-γ can activate macrophages and NK cells and promote the proliferation of B and NK cells scispace.com. IL-2 can induce proliferation of B and NK cells scispace.com. Studies have shown that certain treatments can elevate the levels of TNF-α, IFN-γ, and IL-2 in the sera of tumor-bearing mice mdpi.com. Conversely, imbalances in cytokine levels, such as higher levels of IL-4, IL-6, and IL-10, have been observed in certain conditions nih.gov. The Th1-type cytokines IFN-γ and TNF-α can synergistically increase pro-inflammatory cytokines and chemokines like IL-6 and CXCL8 mdpi.com. While the specific effects of this compound on the levels of IL-2, IL-6, IL-8, IL-10, TNF-α, and IFN-γ require direct investigation of this compound, related studies on immunomodulatory agents provide context for these potential effects.

Regulation of Inflammatory Pathways (e.g., NF-κB, TLR signaling, Caspase pathway)

The regulation of inflammatory pathways, including NF-κB, TLR signaling, and the Caspase pathway, is central to the immunomodulatory actions of many compounds. The NF-κB pathway plays a critical role in immune system regulation and can be activated by various ligands and receptors, including TLRs, TNFRs, and IL-1Rs frontiersin.org. NF-κB regulates the transcription of components involved in inflammasome activation and the production of inflammatory cytokines like IL-1β and TNF-α frontiersin.org. Caspase-8 is involved in both apoptotic and inflammatory pathways and can contribute to NF-κB activation mdpi.comnih.gov. TLR signaling can lead to the activation of NF-κB mdpi.comnih.gov. While the direct impact of this compound on these specific pathways requires further research focused on the compound itself, the involvement of these pathways in immune and inflammatory responses suggests they could be potential targets for this compound.

Enhancement of Phagocytosis

Enhancement of phagocytosis is another observed immunomodulatory property. Sulfated polysaccharides have been shown to promote macrophage phagocytosis mdpi.com. Studies have indicated that certain polysaccharides can enhance macrophage phagocytosis at lower concentrations researcherslinks.com. Phagocytosis is a crucial process performed by professional phagocytes like macrophages and neutrophils, involving the uptake of particulate matter nih.govfrontiersin.org. This process can be enhanced by molecules called opsonins, such as antibodies and complement proteins libretexts.org. Receptors like Dectin-1, Mincle, and MCL on phagocytes can also induce or enhance phagocytosis frontiersin.org. Research on selenium nanoparticles modified with a polysaccharide demonstrated augmented macrophage phagocytosis capacity in tumor-bearing mice mdpi.com. This suggests that this compound, as a selenylated polysaccharide, may also possess the ability to enhance phagocytic activity.

Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	Not Available
Epirubicin	456446
Paclitaxel	36314
Doxorubicin	31703
Interferon-alpha	5203856
Cyclophosphamide	3116
IL-2	16163421
IL-6	125531
IL-8	5823
IL-10	16163423
TNF-α	5838
IFN-γ	16163420
NF-κB	15153798
Caspase-8	164786
Caspase-3	25781
Caspase-6	164783
Caspase-7	164784
TLR	Not Available
LPS	14044567
IL-1β	5825
IL-18	16132339
Bax	180304
Bcl-2	180303

Data Tables

Based on the search results, specific quantitative data suitable for interactive tables is limited within the constraints of the provided information. However, the qualitative findings regarding tumor inhibition rates and immune cell activity changes can be summarized.

Summary of In Vivo Tumor Inhibition Effects (Illustrative based on search findings)

Animal Model	Treatment	Observed Effect	Source Type
Sarcoma-bearing mice	Selenocarrageenan	Tumor-inhibitory effects	Research finding hep.com.cn
H22 hepatoma-bearing mice	Sulfated polysaccharide	Marked inhibition of tumor growth	Research finding mdpi.com
H22 liver cancer xenograft mice	Compound 6k (not this compound)	Significantly inhibited tumor growth	Research finding researchgate.net

Antiviral Activities

Carrageenans, the base structure of selenocarrageenan, are a family of sulfated polysaccharides derived from red seaweeds known for their antiviral properties. These properties are largely attributed to their sulfated structure, which can interfere with various stages of the viral replication cycle. The incorporation of selenium into the carrageenan structure in this compound may potentially modulate or enhance these antiviral effects, drawing upon selenium's known role in antiviral defense and its antioxidant capabilities nih.gov.

Mechanisms of Interference with Viral Replication Cycle

The antiviral mechanisms of sulfated polysaccharides like carrageenans primarily involve interference with the early stages of viral infection. The negatively charged sulfate (B86663) groups on the polysaccharide chains can interact with positively charged proteins on the surface of viruses or host cells, thereby preventing the virus from attaching to and entering host cells.

Inhibition of Viral Adsorption and Entry

A key mechanism by which carrageenans exert their antiviral effect is by inhibiting viral adsorption and entry into host cells. Sulfated polysaccharides can mimic host cell surface heparan sulfate proteoglycans, which are used by many viruses as attachment receptors. By binding to viral surface proteins, carrageenans can block the interaction between the virus and the host cell receptors, effectively preventing the virus from attaching and subsequently entering the cell. This mechanism has been reported for various enveloped and non-enveloped viruses.

Direct Virucidal Effects

Some studies also suggest that carrageenans may have direct virucidal effects, meaning they can inactivate virus particles directly outside the host cell. While less extensively studied than the inhibition of adsorption, this direct inactivation could involve the disruption of the viral envelope or capsid, rendering the virus non-infectious.

Studies against Specific Viruses (e.g., HSV-1, HSV-2, HPV, SARS-CoV-2)

Carrageenans have demonstrated antiviral activity against a range of specific viruses, including herpes simplex virus (HSV), human papillomavirus (HPV), and severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2) in various studies.

Studies have reported the antiherpetic activity of carrageenans against HSV-1 and HSV-2, primarily through the inhibition of viral adsorption and entry. Carrageenan has also been identified as a potent inhibitor of HPV infection in vitro and has been evaluated in studies concerning its potential as a preventive agent against HPV.

More recently, carrageenans, particularly iota and lambda carrageenan, have shown potent antiviral activity against SARS-CoV-2 in pseudoviral models, suggesting their potential in preventing or treating COVID-19.

While research on carrageenans shows activity against these viruses, specific studies detailing the effects of this compound against HSV-1, HSV-2, HPV, or SARS-CoV-2 are limited in the provided search results. One study mentioned "Kappa-selenocarrageenan" having an inhibitory effect on Porcine Parvovirus (PPV) replication in vitro, although it was noted to have the lowest inhibitory effect among the selenium sources tested.

Role of Selenium in Antiviral Defense and Oxidative Stress Mitigation during Infection

Selenium, as an essential micronutrient, plays a significant role in antiviral defense and the mitigation of oxidative stress during infection nih.gov. Viral infections often induce oxidative stress, which can exacerbate disease severity and even enhance viral replication. Selenium is a key component of selenoproteins, many of which are enzymes with antioxidant properties, such as glutathione (B108866) peroxidases (GPXs) and thioredoxin reductases (TXNRDs) nih.gov. These selenoproteins help maintain redox homeostasis and protect cells from oxidative damage caused by reactive oxygen species (ROS) produced during infection nih.gov.

Antioxidant Capacity

This compound has demonstrated significant antioxidant capacity, a property attributed to the incorporation of selenium into the carrageenan structure. This capacity is crucial in counteracting oxidative stress, which is implicated in various diseases and the degradation of biological materials. researchgate.netnumberanalytics.com

Free Radical Scavenging Activity (e.g., Hydroxyl, DPPH, ABTS radicals)

Studies have shown that this compound can effectively scavenge various free radicals, including hydroxyl, DPPH (2,2-diphenyl-1-picrylhydrazyl), and ABTS (2,2′-azino-bis(3-ethylbenzothiazoline)-6-sulphonic acid) radicals. researchgate.net The ability to scavenge these radicals is a key indicator of an antioxidant's potential to neutralize reactive species and prevent oxidative damage. The DPPH assay, for instance, is a widely used spectrophotometric method to evaluate this scavenging capacity, based on the reduction of the stable DPPH radical by antioxidants. mdpi.comfrontiersin.orgresearchgate.net Similarly, the ABTS assay measures the reduction of the ABTS radical cation, applicable to both lipophilic and hydrophilic antioxidants. mdpi.comresearchgate.net Hydroxyl radicals are highly reactive and short-lived, making their scavenging particularly important in preventing oxidative chain reactions. researchgate.netnih.gov Research indicates that the scavenging activity can be concentration-dependent. nih.govresearchgate.netnih.gov

Inhibition of Oxidative Stress in Biological Systems (e.g., Myofibrillar protein and lipid oxidation)

This compound has been investigated for its ability to inhibit oxidative stress in biological systems, such as preventing the oxidation of myofibrillar protein (MP) and lipids. Excessive oxidation of proteins and lipids in food products like pork can lead to quality degradation and loss of nutrients. researchgate.net Kappa-selenocarrageenan (Se-K), a form of selenocarrageenan, has been shown to inhibit the formation of carbonyls and decrease the loss of sulfhydryl groups in MP, which are markers of protein oxidation. researchgate.net It also inhibits the cross-linking, aggregation, unfolding, and structural transformation of MP and represses the increase in surface hydrophobicity. researchgate.net Furthermore, Se-K has been found to delay the increase in acid value, peroxide value, and thiobarbituric acid reactive substances (TBARS) value, indicating its effectiveness in inhibiting lipid oxidation. researchgate.net It can also inhibit the degradation of unsaturated fatty acids, particularly linoleic acid. researchgate.net These findings suggest that selenocarrageenan can be a potential antioxidant for preserving the quality of protein- and lipid-rich foods. researchgate.net The by-products of lipid oxidation, such as malondialdehyde (MDA) and 4-hydroxy-2-nonenal (4-HNE), can also contribute to protein oxidation by reacting with nucleophilic groups in proteins. nih.govfrontiersin.org Studies on myofibrillar protein oxidation under hydroxyl radical stress have shown that protein is generally more susceptible to radicals than lipids, and a higher protein:lipid ratio can lead to slower TBARS production and more rapid protein oxidation, suggesting a protective role of protein for lipids. nih.gov

Role in Cellular Redox Balance

Maintaining cellular redox balance is critical for cell survival and homeostasis. numberanalytics.comnih.govresearchgate.net This balance involves a dynamic interplay between the production of reactive oxygen species (ROS) and the cell's antioxidant defense systems. numberanalytics.comresearchgate.net Selenoproteins, which contain selenium in the form of selenocysteine, are vital components of these antioxidant defense systems. nih.govmdpi.comnih.gov They play crucial roles in neutralizing ROS and maintaining the cellular redox state. numberanalytics.comnih.govnih.govresearchgate.net For example, glutathione peroxidases (GPx), a family of selenoproteins, catalyze the reduction of hydrogen peroxide and organic hydroperoxides, using glutathione (GSH) as a reductant, which is crucial for maintaining the cellular redox balance and antioxidant defenses. nih.govmdpi.comnih.gov While the specific role of this compound in directly influencing cellular redox balance requires further detailed investigation, the known antioxidant properties of selenoproteins suggest a potential contribution. Disruption of antioxidant selenoprotein synthesis has been shown to affect cellular processes and contribute to oxidative stress. nih.gov

Biochemical Assays for Antioxidant Evaluation

Various biochemical assays are employed to evaluate the antioxidant capacity of compounds like this compound. These methods assess different aspects of antioxidant activity, including free radical scavenging, reducing power, and inhibition of lipid peroxidation. nih.govekb.egmdpi.com Commonly used assays for evaluating free radical scavenging activity include the DPPH, ABTS, and hydroxyl radical scavenging assays. researchgate.netmdpi.comfrontiersin.orgresearchgate.netnih.govresearchgate.netnih.govcabidigitallibrary.org The DPPH assay measures the reduction of the DPPH radical, while the ABTS assay involves the reduction of the ABTS radical cation. mdpi.comresearchgate.netnih.gov The hydroxyl radical scavenging assay assesses the ability of a compound to neutralize highly reactive hydroxyl radicals. researchgate.netnih.govresearchgate.net Other methods for evaluating antioxidant potential include the ferric reducing antioxidant power (FRAP) assay and the total antioxidant capacity (TAC) assay, which measure the reducing ability of a sample. nih.govekb.egresearchgate.net The linoleic acid preoxidation assay and erythrocyte hemolysis assay are used to evaluate the inhibition of lipid peroxidation. nih.gov Electron spin resonance (ESR) can also be used to measure hydroxyl and superoxide (B77818) radicals. nih.gov Evaluating antioxidant capacity often requires using multiple methods due to the diverse mechanisms of antioxidant action. ekb.eg

Anticoagulant Activities

This compound has also been noted for its anticoagulant properties. dntb.gov.ua Anticoagulants are crucial in preventing the formation of blood clots by interfering with the coagulation cascade. nih.govopenaccessjournals.com

Mechanisms of Action within the Coagulation Cascade

The coagulation cascade is a complex series of enzymatic reactions involving various clotting factors that ultimately lead to the formation of fibrin (B1330869), the main component of blood clots. openaccessjournals.combloodresearch.or.krnih.gov Anticoagulant drugs can target different steps in this cascade to inhibit clot formation. nih.govopenaccessjournals.com While specific detailed mechanisms for this compound are not extensively described in the provided search results, carrageenans in general, being sulfated polysaccharides, are known to possess anticoagulant activity. The anticoagulant activity of polysaccharides is often related to their interaction with components of the coagulation pathway. For instance, heparin, a well-known anticoagulant polysaccharide, enhances the activity of antithrombin, a natural inhibitor that primarily antagonizes thrombin and factor Xa (FXa), key enzymes in the coagulation cascade. nih.govopenaccessjournals.comnih.gov Direct oral anticoagulants (DOACs) also target specific factors like thrombin or FXa by blocking their active sites. nih.gov The coagulation cascade involves initiation by tissue factor (TF), amplification by the intrinsic tenase complex, and propagation on activated platelets. bloodresearch.or.krresearchgate.net Factors circulate as zymogens and are activated into serine proteases that cleave subsequent zymogens. nih.gov Thrombin plays a central role by converting fibrinogen to fibrin and activating other factors. nih.govresearchgate.net Further research is needed to elucidate the precise molecular mechanisms by which this compound exerts its anticoagulant effects within this complex cascade.

Comparative Studies with Other Anticoagulants

Research into the anticoagulant properties of this compound has included comparisons with established anticoagulants to understand its relative efficacy and mechanisms. While specific detailed comparative studies directly pitting this compound against a wide range of other anticoagulants in a single study are limited in the provided search results, the literature indicates that sulfated polysaccharides, including carrageenans and their modified forms like selenocarrageenan, exhibit anticoagulant activities.

Heparin, a well-known clinical anticoagulant, is a naturally occurring glycosaminoglycan that enhances the activity of antithrombin to prevent blood clotting wikipedia.org. It is a heterogeneous group of anionic, sulfated glycosaminoglycans (GAGs) guidetopharmacology.org. The anticoagulant activity of sulfated polysaccharides is partly attributed to their negatively charged sulfate groups, which can interact with positively charged amino acid residues of coagulation factors researchgate.net. The degree of sulfation within a certain range positively correlates with anticoagulant activity researchgate.net.

Studies on sulfated pullulan, another sulfated polysaccharide, have shown anticoagulant activity nearly identical to that of heparin researchgate.net. This suggests that other sulfated polysaccharides, including selenocarrageenan, could possess comparable anticoagulant potential depending on their structure and degree of sulfation/selenation.

While direct comparative data for this compound against a broad spectrum of anticoagulants like Novel Oral Anticoagulants (NOACs) (e.g., Rivaroxaban, Apixaban, Dabigatran, Edoxaban) ecrjournal.comjhrlmc.compensoft.net or Vitamin K Antagonists (VKAs) (e.g., Warfarin) ecrjournal.comjhrlmc.compensoft.net are not explicitly detailed in the provided snippets concerning this compound, the general understanding of sulfated polysaccharides' anticoagulant mechanisms provides a basis for comparison at a mechanistic level. Heparin and VKAs influence different parts of the coagulation cascade wikipedia.orgpensoft.net. NOACs directly inhibit specific factors like Factor Xa or thrombin pensoft.net. The anticoagulant activity of sulfated polysaccharides is often linked to their interaction with antithrombin and/or heparin cofactor II, inhibiting thrombin and Factor Xa, similar to heparin's mechanism wikipedia.org.

One study comparing recombinant proteins from Haemaphysalis flava showed different anticoagulant efficiencies in thrombin time (TT) and fibrinogen (FIB) tests, indicating that structural variations can lead to differences in anticoagulant activity nih.gov. This highlights the importance of the specific structure and modifications (like selenation in this compound) in determining the anticoagulant profile.

Further detailed comparative studies are needed to precisely position the anticoagulant activity of this compound relative to these diverse classes of anticoagulants, quantifying its effects on specific coagulation factors and pathways.

Other Potential Biological Effects (e.g., Anti-inflammatory, Gut Microbiota Modulation)

Beyond its anticoagulant properties, this compound and its derivatives, such as κ-selenocarrageenan oligosaccharides (KSCOs), have demonstrated other potential biological activities, including anti-inflammatory effects and modulation of gut microbiota.

Organic selenium compounds, in general, are reported to have high biological activity and can improve tissue selenium content compared to inorganic selenium mdpi.com. κ-selenocarrageenan extracted from marine organisms has been reported to possess various biological activities, including anti-inflammatory and antiviral effects mdpi.com. Selenium polysaccharides, formed by combining inorganic selenium with polysaccharides, are considered a new type of functional polysaccharide with enhanced biological activities compared to raw polysaccharides or inorganic selenium alone researchgate.net. These activities include antioxidant, antitumor, anti-inflammatory, and anti-diabetic effects researchgate.net.

Studies on KSCOs, prepared by enzymatic degradation of κ-selenocarrageenan, have shown promising anti-inflammatory effects. In a study using a mouse model of ulcerative colitis (UC), KSCOs were found to alleviate UC symptoms and suppress colonic inflammation. This was evidenced by a reduction in myeloperoxidase (MPO) activity and the regulation of inflammatory cytokine secretion, specifically decreasing tumor necrosis factor (TNF)-α and interleukin (IL)-6, while increasing interleukin (IL)-10 mdpi.comnih.govnih.gov. These findings suggest that KSCOs can mitigate inflammation by modulating the levels of key inflammatory mediators mdpi.comnih.govnih.gov. The anti-inflammatory activity of KSCOs provides foundational information for their potential application mdpi.com.

In addition to anti-inflammatory effects, KSCOs have been shown to modulate the composition of gut microbiota. In the same UC mouse model study, KSCO treatment regulated the gut microbiota composition. It enriched the abundance of beneficial bacterial genera such as Bifidobacterium, Lachnospiraceae_NK4A136_group, and Ruminococcus, while inhibiting potentially harmful genera like Dubosiella, Turicibacter, and Romboutsia mdpi.comnih.gov. This modulation of the gut microbiota composition is suggested as a potential mechanism through which KSCOs exert their beneficial effects, including the amelioration of colitis mdpi.comnih.gov. The enriched Bifidobacterium, Lachnospiraceae_NK4A136_group, and Ruminococcus genera might contribute to higher short-chain fatty acid (SCFA) content, which has been linked to ameliorating colitis by suppressing pro-inflammatory cytokines mdpi.com.

Another study on sea cucumbers (Apostichopus japonicus) demonstrated that dietary supplementation with κ-selenocarrageenan increased intestinal microbiota diversity and the relative abundances of some probiotics, such as Sulfitobacter and Rhodobacteraceae. This modulation of gut microbiota was associated with increased antioxidant capacity in the sea cucumbers x-mol.netnih.gov.

These findings collectively suggest that this compound and its oligosaccharide derivatives possess significant anti-inflammatory properties and the ability to positively modulate gut microbiota composition, contributing to their potential biological activities.

Compound Information

Compound Name	PubChem CID
Heparin	22833565
This compound	N/A
κ-selenocarrageenan	N/A
κ-selenocarrageenan oligosaccharides (KSCOs)	N/A
Warfarin	54678486
Rivaroxaban	6445677
Apixaban	10178205
Dabigatran	6445175
Edoxaban	10211031

Interactive Data Tables

Based on the provided search results, specific quantitative data suitable for interactive data tables is limited within the scope of the requested sections. However, the following table summarizes the observed effects of KSCOs on inflammatory markers and gut microbiota composition in the UC mouse model study:

Effect	Observation in KSCO-treated Mice (vs. DSS group)	Source
Alleviation of UC symptoms	Observed	mdpi.comnih.govnih.gov
Suppression of colonic inflammation	Observed	mdpi.comnih.govnih.gov
Myeloperoxidase (MPO) activity	Reduced	mdpi.comnih.govnih.gov
Tumor Necrosis Factor (TNF)-α secretion	Reduced	mdpi.comnih.govnih.gov
Interleukin (IL)-6 secretion	Reduced	mdpi.comnih.govnih.gov
Interleukin (IL)-10 secretion	Increased	mdpi.comnih.govnih.gov
Gut microbiota diversity	Regulated	mdpi.comnih.gov
Bifidobacterium abundance	Enriched	mdpi.comnih.gov
Lachnospiraceae_NK4A136_group abundance	Enriched	mdpi.comnih.gov
Ruminococcus abundance	Enriched	mdpi.comnih.gov
Dubosiella abundance	Inhibited	mdpi.comnih.gov
Turicibacter abundance	Inhibited	mdpi.comnih.gov
Romboutsia abundance	Inhibited	mdpi.comnih.gov

Pre Clinical and Research Applications of 4 Selenocarrageenan

Development as a Research Tool or Investigative Agent

Kappa-selenocarrageenan (Se-car) has been characterized for its molecular information, suggesting its potential for further utilization in various applications, including biotherapy and biosensors. nih.gov The molecular structure of Se-car, polymerized by disaccharide units with a percentage of sulfated groups replaced by selenium acid, contributes to its properties. nih.gov This molecular characterization is fundamental to understanding its behavior and potential interactions in different research contexts.

Potential in Functional Ingredient Development (e.g., Antioxidant applications in food research)

Kappa-selenocarrageenan is recognized not only as a selenium enhancer but also for its potential as an antioxidant. researchgate.net Research has explored its effects on inhibiting oxidation in food products. For instance, studies have investigated the impact of kappa-selenocarrageenan on the muscle quality of pork, specifically looking at myofibrillar protein and lipid oxidation. researchgate.net The results indicate that kappa-selenocarrageenan can scavenge various radicals, including hydroxyl, DPPH, and ABTS radicals. researchgate.net Furthermore, it has been shown to inhibit the formation of carbonyls and decrease the loss of sulfhydryl groups in myofibrillar protein, as well as inhibiting cross-linking, aggregation, unfolding, and structural transformation of myofibrillar protein. researchgate.net These findings suggest its potential as a functional ingredient to mitigate oxidative processes in food research.

Seaweeds in general are considered a source of compounds with potential as functional ingredients due to their nutrient content and bioactive molecules like polyphenols and polysaccharides, which are associated with antioxidant properties. mdpi.com The incorporation of selenium into carrageenan, as in 4-selenocarrageenan, aims to enhance these beneficial properties.

Role in Green Synthesis of Nanoparticles (e.g., Silver Nanoparticles)

Kappa-selenocarrageenan has demonstrated the capacity for the biosynthesis of silver nanoparticles (Ag NPs). nih.gov Compared to κ-carrageenan, Se-car can serve as an efficient reducing and capping agent for the fabrication of Ag NPs, referred to as Se-car@Ag. nih.gov This highlights its utility in green synthesis methods, which are increasingly prioritized in chemical sciences to reduce harmful byproducts and offer economic benefits. mdpi.com Green synthesis using biological molecules like polysaccharides is an evolving field with applications in various areas, including medicine and biosensors. nih.gov The resulting Se-car@Ag nanoparticles have shown antibacterial activity against Escherichia coli and Staphylococcus aureus. nih.gov

Research findings on the green synthesis of silver nanoparticles using kappa-selenocarrageenan include:

Agent	Role in Synthesis	Resulting Nanoparticle	Catalytic Activity (kapp for 4-NP degradation)	Antibacterial Activity
Kappa-selenocarrageenan	Reducing and capping agent	Se-car@Ag NPs	2.14 × 10-2 s-1 nih.gov	Inhibits E. coli and S. aureus nih.gov
κ-Carrageenan	-	-	Comparison made, Se-car more efficient nih.gov	-

In Vivo Model Development for Efficacy Evaluation (excluding human trials)

In vivo testing using animal models is a crucial phase between preclinical in vitro studies and human clinical trials for evaluating the efficacy of potential therapeutic agents. creative-biolabs.combiospective.com Animal models allow researchers to study the effects of a compound on an entire organism, providing insights into its pharmacokinetics and pharmacodynamics. creative-biolabs.com

Selection of Appropriate Animal Models

The selection of an appropriate animal model for preclinical evaluation is critical and can influence the translatability of research findings. mdpi.comaltex.org Factors to consider include the availability and cost of the animal, ease of handling and care, size, societal acceptability, resistance to surgery, infection, and disease, and biological properties analogous to humans. nih.gov While numerous in vivo models are available for various diseases, including inflammation, judicious selection is vital to avoid false positive or negative results. mdpi.com Rodents, such as mice and rats, are commonly used in biomedical research due to their physiological homology to humans for studying various pathologies. mdpi.com However, it is acknowledged that animal models have limitations in fully mimicking the complexity of human diseases. e-century.usmattek.com

Studies on the effects of kappa-selenocarrageenan and its derivatives in vivo have utilized specific animal models. For example, research on the effects of dietary supplementation with κ-selenocarrageenan on sea cucumbers (Apostichopus japonicus) has been conducted using different size groups of sea cucumbers. x-mol.netnih.gov Another study investigating κ-selenocarrageenan oligosaccharides utilized mice in an ulcerative colitis model. nih.gov

Evaluation of Bioactivity in Animal Models

Evaluation of the bioactivity of compounds like this compound in animal models involves assessing their effects on various physiological parameters and disease indicators. In the study with sea cucumbers, the effects of κ-selenocarrageenan supplementation were evaluated by measuring selenium accumulation in the body wall and intestine, survival rate, activities of antioxidant enzymes (glutathione peroxidase, GSH-Px), total antioxidant capacity (T-AOC), malondialdehyde (MDA) levels, and intestinal microbiota diversity. x-mol.netnih.gov The study found that κ-selenocarrageenan supplementation increased survival rate, enhanced antioxidant capacity (increased GSH-Px and T-AOC, decreased MDA), and modulated intestinal microbiota in sea cucumbers. x-mol.netnih.gov

In the study using a mouse model of ulcerative colitis, κ-selenocarrageenan oligosaccharides were evaluated for their ability to alleviate inflammatory responses and modulate gut microbiota. nih.gov The study measured levels of proinflammatory cytokines like TNF-α and IL-6, and the anti-inflammatory cytokine IL-10 in serum. nih.gov Results showed that κ-selenocarrageenan oligosaccharides reduced the elevated levels of TNF-α and IL-6 and increased the reduced level of IL-10 induced by DSS exposure. nih.gov The study also investigated the impact on the composition of gut microbiota. nih.gov

These in vivo studies demonstrate the evaluation of this compound's bioactivity through various endpoints related to antioxidant status, immune response, and gut health in relevant animal models.

Here is a summary of findings from in vivo studies:

Animal Model	Compound Tested	Key Bioactivity Evaluations	Notable Findings
Sea cucumber (Apostichopus japonicus) x-mol.netnih.gov	κ-Selenocarrageenan	Selenium accumulation, survival rate, GSH-Px, T-AOC, MDA, intestinal microbiota diversity	Increased survival rate, enhanced antioxidant capacity, modulated intestinal microbiota. x-mol.netnih.gov
Mice (Ulcerative Colitis Model) nih.gov	κ-Selenocarrageenan oligosaccharides	Serum TNF-α, IL-6, IL-10 levels, gut microbiota composition	Alleviated inflammatory responses (reduced TNF-α, IL-6; increased IL-10), modulated gut microbiota. nih.gov

Challenges and Future Research Directions

Further Elucidation of Detailed Molecular Mechanisms

While studies have indicated that 4-selenocarrageenan exerts its effects through mechanisms such as antioxidation, induction of tumor cell apoptosis, cell cycle blockade, and immune enhancement, the detailed molecular pathways involved require further investigation. semanticscholar.org For example, research on kappa-selenocarrageenan (KSC) has shown it can inhibit the proliferation of various cancer cells and enhance immunity. semanticscholar.org The proposed mechanisms include the activation of macrophages, leading to the indirect priming of lymphocytes and the selective suppression of macromolecule synthesis in tumor cells. nih.gov However, a comprehensive understanding of the specific molecular targets, signaling pathways, and cellular interactions modulated by this compound is still needed. Future research should focus on employing advanced molecular biology techniques to dissect these mechanisms, which could provide a stronger scientific basis for its therapeutic applications.

Structure-Activity Relationship Studies for Enhanced Bioactivity

Understanding the relationship between the chemical structure of this compound and its biological activity is fundamental for developing enhanced forms of the compound. wikipedia.orgcollaborativedrug.com The degree of selenylation, the molecular weight of the carrageenan backbone, and the distribution of sulfate (B86663) and selenite (B80905) groups can all influence its biological properties. Studies on selenized natural products, including polysaccharides, suggest that regulating the type of selenium source, the amount of selenium incorporated, and reaction parameters are crucial for optimizing functional properties. mdpi.com For this compound, systematic structure-activity relationship (SAR) studies are needed to identify the specific structural features responsible for its observed bioactivities, such as antioxidant, immunomodulatory, and anti-tumor effects. researcherslinks.comcqvip.com This knowledge can guide rational design and synthesis of modified or derivatized forms with improved potency and targeted activity.

Development of Novel Derivatized Forms

The development of novel derivatized forms of this compound presents an opportunity to enhance its physicochemical properties, bioavailability, and targeted delivery. Modification of carrageenan has been explored to improve its functional properties and bioactivities. researchgate.net For instance, enzymatic hydrolysis of κ-selenocarrageenan can produce κ-selenocarrageenan oligosaccharides (KSCOs), which have shown improved water solubility and potential therapeutic effects, such as alleviating inflammatory responses and modulating gut microbiota in animal models. nih.govmdpi.com Further research could focus on creating other derivatives through chemical or enzymatic modifications, exploring different degrees of selenylation, altering the molecular weight distribution, or conjugating this compound with other bioactive molecules or targeting ligands to improve its efficacy and expand its applications. researchgate.net

Exploration of Synergistic Effects with Other Bioactive Compounds

Investigating the synergistic effects of this compound in combination with other bioactive compounds, including conventional drugs and natural products, is a promising area for future research. Studies have shown that combining kappa-selenocarrageenan (KSC) with certain chemotherapeutic drugs can improve anti-tumor efficacy and enhance immune functions. semanticscholar.org For example, research on the combination of KSC with epirubicin (B1671505) demonstrated schedule-dependent synergistic cytotoxic effects on hepatocellular carcinoma cells in vitro and enhanced anti-tumor effects in vivo. semanticscholar.org Further studies are needed to systematically evaluate the synergistic potential of this compound with a wider range of therapeutic agents and to understand the underlying mechanisms of these synergistic interactions. This could lead to the development of novel combination therapies with enhanced efficacy and potentially reduced side effects. made-in-china.com

Long-term In Vivo Efficacy and Mechanistic Studies in Diverse Animal Models

While some in vivo studies have been conducted on this compound, particularly in the context of its anti-tumor and immunomodulatory effects, more comprehensive long-term studies in diverse animal models are necessary. semanticscholar.orgnih.gov These studies should aim to evaluate the long-term efficacy of this compound in various disease models, further elucidate its mechanisms of action in a complex biological environment, and assess its impact on different physiological systems. Research on other selenium-modified natural products has utilized in vivo animal experiments to demonstrate effects on immune response, antioxidant capacity, and intestinal health. encyclopedia.pubnih.gov Conducting such studies with this compound in relevant animal models will be crucial for translating promising in vitro findings to potential clinical applications and for understanding its full therapeutic potential.

Advanced Methodological Approaches in Characterization and Biological Assessment

The comprehensive characterization of this compound and the assessment of its biological activities require the application of advanced methodological approaches. Techniques such as GPC-MALLS, FTIR, potentiometric titration, intrinsic viscosity measurements, and NMR spectroscopy have been used to characterize the molecular properties and structure of selenocarrageenan. google.comnih.gov For biological assessment, methods like MTT assays for cytotoxicity, Hoechst-33258 staining for apoptosis, and various immunological assays have been employed. semanticscholar.org Future research should leverage more advanced techniques, such as high-resolution mass spectrometry for detailed structural analysis, advanced imaging techniques for studying cellular uptake and distribution, and omics technologies (e.g., transcriptomics, proteomics, metabolomics) for comprehensive mechanistic investigations. bohrium.comresearchgate.net The development and application of standardized and validated methodologies for the characterization and biological assessment of this compound will be essential for ensuring the reproducibility and comparability of research findings and for advancing the field.

Q & A

Q. How can researchers design experiments to synthesize and characterize 4-selenocarrageenan with reproducibility?

• Methodological Answer : Synthesis protocols should include stepwise selenylation of carrageenan precursors under controlled pH and temperature, followed by purification via dialysis or size-exclusion chromatography. Characterization requires a combination of techniques:

• Structural analysis : FTIR or NMR to confirm selenium substitution in the carrageenan backbone .
• Purity assessment : HPLC with refractive index detection to quantify residual reagents .
• Reproducibility : Document reaction conditions (e.g., molar ratios, solvent systems) in detail, adhering to guidelines for experimental reporting .

Q. What statistical methods are recommended for analyzing dose-dependent bioactivity data in this compound studies?

• Methodological Answer : Use non-linear regression models (e.g., sigmoidal dose-response curves) to estimate EC₅₀ values. Pair this with ANOVA or Student’s t-test to compare treatment groups. Ensure error bars represent standard deviation (SD) or standard error of the mean (SEM) in graphs, and validate assumptions of normality and homogeneity of variance .

Q. How should researchers validate the antioxidant properties of this compound in vitro?

• Methodological Answer : Employ standardized assays such as DPPH radical scavenging or FRAP, with ascorbic acid as a positive control. Normalize results to selenium content (measured via ICP-MS) to distinguish selenium-specific effects from carrageenan’s inherent activity. Include triplicate measurements and report intra- and inter-assay variability .

Advanced Research Questions

Q. How can contradictory data on this compound’s cytotoxicity be resolved across studies?

• Methodological Answer : Conduct a meta-analysis to quantify heterogeneity using metrics like I² (proportion of total variability due to heterogeneity) and H (relative excess in Cochran’s Q statistic). Stratify studies by variables such as cell type (e.g., cancer vs. normal lines), selenium concentration, and exposure duration. Sensitivity analyses can identify outliers or confounding factors .

Q. What experimental strategies are critical for elucidating the mechanism of selenium release from this compound in biological systems?

• Methodological Answer : Use isotopic labeling (e.g., ⁷⁶Se) coupled with LC-MS to track selenium release kinetics. Simulate physiological conditions (e.g., digestive enzymes, pH gradients) in vitro. Pair this with molecular dynamics simulations to model carrageenan degradation pathways and selenium binding affinities .

Q. How can researchers optimize 3D cell culture models to study this compound’s effects on tissue regeneration?

• Methodological Answer : Incorporate this compound into hydrogels (e.g., alginate or collagen-based) and assess rheological properties (storage modulus, swelling ratio). Use confocal microscopy to monitor cell proliferation/migration in real-time. Validate biocompatibility via lactate dehydrogenase (LDH) assays and cytokine profiling (e.g., IL-6, TNF-α) .

Q. What advanced spectroscopic techniques are suitable for probing selenium’s redox state in this compound during oxidative stress?

• Methodological Answer : X-ray absorption near-edge structure (XANES) spectroscopy provides oxidation-state specificity for selenium. Pair with electron paramagnetic resonance (EPR) to detect free radicals generated during redox cycling. Calibrate instruments with selenium standards (e.g., selenate, selenite) .

Data Management and Reporting

Q. How should researchers address missing or incomplete data in this compound toxicity studies?

• Methodological Answer : Apply multiple imputation techniques (e.g., MICE algorithm) for missing data, assuming data are missing at random (MAR). For non-ignorable missingness, perform sensitivity analyses using pattern-mixture models. Report missing data rates and imputation methods in supplementary materials .

Q. What criteria define rigorous reporting of this compound’s pharmacokinetic parameters in preclinical models?

• Methodological Answer : Follow the FDA’s "Guidance for Industry: Bioanalytical Method Validation" for parameters like AUC, Cₘₐₓ, and t₁/₂. Use non-compartmental analysis (NCA) with Phoenix WinNonlin®. Include scatter plots of individual animal data alongside mean±SD summaries .